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Compound of Interest

Compound Name: Eicosyl methane sulfonate

Cat. No.: B15601164 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Eicosyl methane sulfonate (CAS No.

3381-25-7) is not readily available in public domains. The following guidance is based on the

safety protocols for structurally related alkyl methanesulfonates and general best practices for

handling potentially hazardous laboratory chemicals. It is imperative to obtain the substance-

specific SDS from your supplier for comprehensive and accurate safety information.

Eicosyl methane sulfonate belongs to the alkyl methanesulfonate class of compounds. While

long-chain alkyl methanesulfonates are generally considered less reactive than their short-

chain counterparts, such as ethyl methanesulfonate (EMS) and methyl methanesulfonate

(MMS), they should still be handled with caution as potential alkylating agents. Short-chain

alkyl methanesulfonates are recognized as mutagens and carcinogens.[1] Therefore, adopting

stringent safety measures is crucial.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is essential to minimize exposure when handling

Eicosyl methane sulfonate. The following table summarizes the recommended PPE.
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PPE Category Item Specification and Purpose

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use

and change them frequently.

For prolonged contact,

consider double-gloving.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect eyes from splashes

or aerosols.

Body Protection
Laboratory coat or chemical-

resistant apron

To protect skin and personal

clothing from contamination.

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood

To prevent inhalation of any

potential aerosols or vapors. A

NIOSH-approved respirator

may be necessary for certain

operations; consult your

institution's safety officer.

Foot Protection Closed-toe shoes To protect feet from spills.

Operational Plan: From Receipt to Use
A systematic approach to handling Eicosyl methane sulfonate will ensure minimal risk.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the product label matches the order information.

Transport the chemical in a secondary container to the designated storage area.

2. Storage:
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Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents and strong bases.

Keep the container tightly sealed.

The recommended storage temperature is -20°C.[2]

3. Preparation and Handling:

All handling of Eicosyl methane sulfonate should be conducted in a designated area,

preferably within a chemical fume hood, to minimize inhalation exposure.

Before use, allow the container to equilibrate to room temperature to prevent moisture

condensation.

Use only clean, dry, and compatible utensils (e.g., glass or stainless steel).

Avoid generating dust or aerosols. If handling a solid form, weigh it out carefully. If it is a

liquid, handle it with care to avoid splashing.

4. Post-Handling:

Decontaminate all work surfaces and equipment thoroughly after use.

Wash hands and any exposed skin immediately after handling.
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Safe Handling Workflow for Eicosyl Methane Sulfonate.

Emergency Plan: Responding to Incidents
Immediate and appropriate action is critical in the event of an emergency.

1. Spill Response:

Minor Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection if necessary.
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Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a labeled, sealed container for hazardous waste

disposal.

Decontaminate the spill area.

Major Spill:

Evacuate the laboratory and alert others.

Contact your institution's emergency response team.

Prevent entry to the affected area.

2. Exposure Response:

Skin Contact:

Immediately remove contaminated clothing.

Wash the affected area with copious amounts of soap and water for at least 15 minutes.

Seek medical attention.

Eye Contact:

Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Inhalation:

Move the individual to fresh air.

If breathing is difficult, provide oxygen.
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Seek medical attention.

Ingestion:

Do NOT induce vomiting.

Rinse mouth with water.

Seek immediate medical attention.

Spill Occurs

Evacuate Area Don PPE Contain Spill Dispose of Waste Decontaminate Area

Skin Contact

Remove Contaminated Clothing Wash Skin (15+ min) Seek Medical Attention

Eye Contact

Flush Eyes (15+ min) Seek Immediate Medical Attention

Inhalation

Move to Fresh Air Seek Medical Attention

Ingestion

Rinse Mouth Do NOT Induce Vomiting Seek Immediate Medical Attention

Click to download full resolution via product page

Emergency Response Procedures for Eicosyl Methane Sulfonate.

Disposal Plan
All waste containing Eicosyl methane sulfonate must be treated as hazardous waste.

Waste Collection:

Collect all waste materials (including contaminated PPE, absorbent materials, and empty

containers) in a designated, labeled, and sealed hazardous waste container.

Disposal:

Dispose of the hazardous waste through your institution's environmental health and safety

office or a licensed hazardous waste disposal contractor.

Do not dispose of Eicosyl methane sulfonate down the drain or in regular trash.

Follow all local, state, and federal regulations for hazardous waste disposal.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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